
Essential Safety and Logistics for Handling 4'-
Bromo-resveratrol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-Bromo-resveratrol

Cat. No.: B088990 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for laboratory safety and environmental

compliance. This guide provides essential, immediate safety and logistical information for

handling 4'-Bromo-resveratrol, a synthetic derivative of resveratrol investigated for its anti-

cancer properties.[1]

Chemical and Physical Properties
4'-Bromo-resveratrol is a potent inhibitor of the deacetylases sirtuin 1 (SIRT1) and 3 (SIRT3).

[2][3] Understanding its physical and chemical properties is the first step in safe handling.
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Property Value Source

Chemical Formula C₁₄H₁₁BrO₂ [1][2]

Molecular Weight 291.14 g/mol [2]

Appearance
White to yellow to brown

powder/crystal

CAS Number 1224713-90-9 [1][2]

Melting Point 267°C

Solubility

DMSO: 20 mg/mL, clear; DMF:

100 mg/mL; Ethanol: 50

mg/mL; PBS (pH 7.2): 100

µg/mL

[2][4]

Storage Temperature 2-8°C, protect from light

Stability ≥ 4 years [2]

Hazard Identification and Personal Protective
Equipment (PPE)
4'-Bromo-resveratrol is classified with the following hazard statements: H315 (Causes skin

irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Therefore, appropriate personal protective equipment must be worn at all times.
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Hazard Class GHS Pictogram Recommended PPE

Skin Irritant (Category 2) alt text
Chemical-resistant gloves

(e.g., nitrile), lab coat.

Eye Irritant (Category 2) alt text
Safety goggles or a face

shield.

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory Tract Irritation

alt text

Use in a well-ventilated area,

preferably within a chemical

fume hood. A NIOSH/MSHA

approved respirator may be

necessary for large quantities

or in case of insufficient

ventilation.[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial to minimize exposure and ensure

experimental integrity.
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Preparation

Handling

Cleanup and Storage

Don appropriate PPE

Work in a chemical fume hood

Gather all necessary materials

Allow 4'-Bromo-resveratrol to reach room temperature

Proceed to handling

Weigh the desired amount

Prepare stock solution

Decontaminate work surfaces

Proceed to cleanup

Dispose of waste in designated containers

Store remaining compound at 2-8°C, protected from light

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4'-Bromo-resveratrol.
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Preparation:

Put on all required PPE as detailed in the table above.

Ensure all work is conducted in a certified chemical fume hood to minimize inhalation

exposure.[6]

Gather all necessary equipment, including spatulas, weigh boats, solvent, and waste

containers.

Handling:

Before opening, allow the container of 4'-Bromo-resveratrol to equilibrate to room

temperature to prevent condensation.

Carefully weigh the required amount of the powdered compound. Avoid creating dust.

To prepare a stock solution, add the solvent to the solid. Refer to the solubility data for

appropriate solvents.

Cleanup and Storage:

Thoroughly decontaminate all work surfaces and equipment after use.

Dispose of all contaminated materials in a designated hazardous waste container.

Securely seal the container of 4'-Bromo-resveratrol and store it at 2-8°C, protected from

light.

Disposal Plan
Proper disposal of 4'-Bromo-resveratrol and its associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Categorization and Collection:

Solid Waste: Collect unused or expired solid 4'-Bromo-resveratrol, as well as contaminated

consumables (e.g., weigh paper, gloves, pipette tips), in a designated, properly labeled
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hazardous waste container.[7]

Liquid Waste: Solutions of 4'-Bromo-resveratrol should be collected in a separate, labeled

hazardous waste container for halogenated organic compounds. Do not dispose of this

waste down the sanitary sewer.[7]

Labeling and Storage of Waste:

All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "4'-Bromo-resveratrol"

The specific hazards (e.g., "Skin Irritant," "Eye Irritant")

The accumulation start date

Store waste containers in a designated satellite accumulation area within the laboratory, away

from incompatible materials.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. Follow all local, state, and federal regulations for

the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.adooq.com/4-bromo-resveratrol.html
http://biopioneer.com.tw/wp-content/uploads/downloads/2022/09/4-bromo-Resveratrol-Sirt1-%E5%92%8C-Sirt3-%E6%8A%91%E5%88%B6%E5%8A%91-CAS-1224713-90-9-APExBIO%E8%B2%A8%E8%99%9F-C3552.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ60790ME&productDescription=RESVERATROL%2C+98%25+500MG&vendorId=VN00024248&countryCode=US&language=en
https://www.medkoo.com/uploads/product/Resveratrol/safety/SDS-Resveratrol.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Cis_Resveratrol_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b088990#personal-protective-equipment-for-handling-4-bromo-resveratrol
https://www.benchchem.com/product/b088990#personal-protective-equipment-for-handling-4-bromo-resveratrol
https://www.benchchem.com/product/b088990#personal-protective-equipment-for-handling-4-bromo-resveratrol
https://www.benchchem.com/product/b088990#personal-protective-equipment-for-handling-4-bromo-resveratrol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

